Cas no 2137731-82-7 (Propanoic acid, 3-[(2-aminoethyl)amino]-2,2-difluoro-)

• Product Name: Propanoic acid, 3-[(2-aminoethyl)amino]-2,2-difluoro-
• CAS No: 2137731-82-7
• MF: C₅H₁₀F₂N₂O₂
• MW: 168.141908168793
• CID: 5298002
• Update Time: 2025-10-29

Propanoic acid, 3-[(2-aminoethyl)amino]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-[(2-aminoethyl)amino]-2,2-difluoropropanoic acid
• 3-(2-Aminoethylamino)-2,2-difluoropropanoic acid
• Propanoic acid, 3-[(2-aminoethyl)amino]-2,2-difluoro-

• Inchi： 1S/C5H10F2N2O2/c6-5(7,4(10)11)3-9-2-1-8/h9H,1-3,8H2,(H,10,11)
• InChI Key： GXJAEAMNVFWWMK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCCN)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 140
• XLogP3: -3.2
• Topological Polar Surface Area: 75.4

Additional information on Propanoic acid, 3-[(2-aminoethyl)amino]-2,2-difluoro-

Comprehensive Overview of Propanoic acid, 3-[(2-aminoethyl)amino]-2,2-difluoro- (CAS No. 2137731-82-7)

Propanoic acid, 3-[(2-aminoethyl)amino]-2,2-difluoro- (CAS No. 2137731-82-7) is a specialized fluorinated organic compound with unique chemical properties that make it valuable in various industrial and research applications. This compound belongs to the class of difluorinated amino acids, characterized by the presence of fluorine atoms and an aminoethylamino side chain, which contribute to its reactivity and functionality. The growing interest in fluorinated compounds in pharmaceuticals, agrochemicals, and materials science has positioned this molecule as a subject of significant research and development.

The molecular structure of Propanoic acid, 3-[(2-aminoethyl)amino]-2,2-difluoro- features a propanoic acid backbone with two fluorine atoms at the 2-position and an aminoethylamino group at the 3-position. This configuration imparts distinct electronic and steric effects, influencing its solubility, stability, and interaction with other molecules. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the increasing demand for fluorine-containing compounds in drug discovery and development.

One of the key applications of Propanoic acid, 3-[(2-aminoethyl)amino]-2,2-difluoro- is in the synthesis of peptide mimetics and small-molecule inhibitors. The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability and bioavailability, making them attractive candidates for pharmaceutical research. Additionally, this compound's aminoethylamino group provides a versatile handle for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

In the field of materials science, Propanoic acid, 3-[(2-aminoethyl)amino]-2,2-difluoro- is explored for its potential in designing fluorinated polymers and surface modifiers. Fluorinated compounds are known for their ability to impart hydrophobicity, chemical resistance, and thermal stability to materials, which are highly desirable traits in coatings, adhesives, and specialty plastics. The compound's bifunctional nature allows it to act as a crosslinking agent or a monomer in polymerization reactions.

The synthesis of Propanoic acid, 3-[(2-aminoethyl)amino]-2,2-difluoro- typically involves multi-step organic reactions, including fluorination and amine coupling processes. Advanced techniques such as flow chemistry and catalyzed reactions are often employed to improve yield and purity. Given the complexity of its structure, rigorous analytical characterization using NMR, MS, and HPLC is essential to ensure the quality of the final product.

From an SEO perspective, this compound aligns with trending search queries such as "fluorinated amino acids," "difluoro organic compounds," and "building blocks for drug discovery." Researchers and industry professionals frequently search for information on CAS No. 2137731-82-7 to understand its applications, suppliers, and synthetic protocols. Including these long-tail keywords enhances the article's visibility and relevance to target audiences.

In conclusion, Propanoic acid, 3-[(2-aminoethyl)amino]-2,2-difluoro- (CAS No. 2137731-82-7) is a promising compound with broad utility in pharmaceuticals, materials science, and chemical research. Its unique structural features and functional groups make it a valuable tool for scientists exploring the frontiers of fluorine chemistry and molecular design. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in innovative applications and breakthroughs.